(1R,2S)-2-fluorocyclohexanamine hydrochloride

• IUPAC Name: (1R,2S)-2-fluorocyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C6H12FN.ClH/c7-5-3-1-2-4-6(5)8;/h5-6H,1-4,8H2;1H/t5-,6+;/m0./s1
• InChI Key: IOXBYKGOFZSEIL-RIHPBJNCSA-N
• Canonical SMILES: C1CCC(C(C1)N)F.Cl
• Isomeric SMILES: C1CC[C@@H]([C@@H](C1)N)F.Cl
• Molecular Formula: C6H13ClFN
• Molecular Weight: 153.62 g/mol

Description

(1R,2S)-2-fluorocyclohexanamine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. It is a chiral molecule that is used as a pharmacological tool to study the function of various neurotransmitter systems in the brain.

Scientific Research Applications

• Neurokinin-1 Receptor Antagonism : A study by Harrison et al. (2001) describes a neurokinin-1 receptor antagonist, which is a key target in treating conditions like depression and emesis. Although not directly mentioning (1R,2S)-2-fluorocyclohexanamine hydrochloride, it highlights the relevance of similar fluorinated compounds in developing effective treatments for neurological disorders (Harrison et al., 2001).

• Fluorescence Probe Development : Kenmoku et al. (2007) developed a rhodamine-based fluorescence probe, demonstrating the use of fluorinated compounds in creating tools for real-time imaging of biological processes. This indicates the potential utility of fluorinated compounds, such as (1R,2S)-2-fluorocyclohexanamine hydrochloride, in biochemical research (Kenmoku et al., 2007).

• Inhibition of Monoamine Oxidase : Yoshida et al. (2004) investigated the inhibitory effects of fluorinated phenylcyclopropylamines on monoamine oxidase (MAO), crucial for understanding the treatment of neurological disorders. Their research provides a context for understanding how fluorinated compounds like (1R,2S)-2-fluorocyclohexanamine hydrochloride might interact with enzymes in the brain (Yoshida et al., 2004).

• Analytical Characterization in Forensics : Mestria et al. (2021) developed methods for identifying novel ketamine analogues in forensic cases. This study suggests the potential use of (1R,2S)-2-fluorocyclohexanamine hydrochloride in forensic toxicology, particularly in the analysis of new psychoactive substances (Mestria et al., 2021).

• Ruthenium-Catalyzed Asymmetric Electrophilic Fluorination : Althaus et al. (2007) discuss the use of fluorinated compounds in catalysis, which can be relevant for the synthesis of complex molecules including pharmaceuticals. This study implies the potential application of fluorinated compounds like (1R,2S)-2-fluorocyclohexanamine hydrochloride in synthetic chemistry (Althaus et al., 2007).

• Neuroprotective Effects in Ischemia : Hicks et al. (2000) examined the neuroprotective effects of certain calcium channel blockers in models of cerebral ischemia. This research highlights the potential therapeutic applications of fluorinated compounds in neuroprotection and treatment of brain injuries (Hicks et al., 2000).

Mechanism of Action

Biochemical Pathways

This pathway involves the release of norepinephrine, which binds to and activates adrenergic receptors, leading to various physiological responses .

Pharmacokinetics

Ephedrine, a structurally similar compound, is known to have a bioavailability of 85% . It has a minimal liver metabolism and an elimination half-life of 3 to 6 hours

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the presence of certain microorganisms can affect the stability of related compounds . Additionally, factors like pH, temperature, and the presence of other substances can influence the compound’s stability and activity.